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Cat. No.: B15604068

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
RC-3095 TFA is a potent and selective antagonist of the bombesin/gastrin-releasing peptide

receptor (GRPR).[1][2] As a member of the G protein-coupled receptor (GPCR) family, GRPR

and its endogenous ligand, gastrin-releasing peptide (GRP), are implicated in a variety of

physiological and pathological processes, including gastrointestinal functions, smooth muscle

contraction, and cell proliferation.[3][4] Notably, GRPR is often overexpressed in various

cancers, making it a compelling target for therapeutic intervention.[3][4] RC-3095 TFA has

demonstrated anti-inflammatory and anti-tumor activities in preclinical models.[1] These notes

provide essential information on the solubility of RC-3095 TFA and protocols for its use in

research settings.

Data Presentation: Solubility of RC-3095 TFA
The solubility of RC-3095 TFA in commonly used laboratory solvents is summarized in the

table below. It is crucial to note that for aqueous solutions, sonication is recommended to

facilitate dissolution. While a precise maximum solubility in DMSO is not specified in the
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available literature, a general procedure for dissolving peptides of this nature suggests that

DMSO can be used if solubility in water is limited.

Solvent Solubility
Molar
Concentration (at
max solubility)

Notes

Water 40 mg/mL 32.78 mM

Requires sonication

for complete

dissolution.[1]

DMSO Soluble Not specified

For very hydrophobic

peptides, dissolving in

a small amount of

DMSO followed by

dilution with an

aqueous buffer is

recommended.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
Water
This protocol describes the preparation of a 10 mM stock solution of RC-3095 TFA in water.

Materials:

RC-3095 TFA (Molecular Weight: 1220.34 g/mol )

Sterile, nuclease-free water

Vortex mixer

Sonicator (water bath or probe)

Sterile, conical tubes (e.g., 1.5 mL or 2 mL)
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Calibrated pipettes and sterile tips

Procedure:

Weighing the Compound: Accurately weigh the desired amount of RC-3095 TFA powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 1.22 mg of RC-3095 TFA.

Reconstitution: Add the appropriate volume of sterile water to the vial containing the RC-
3095 TFA powder. For a 10 mM solution, if you weighed 1.22 mg, you would add 1 mL of

water.

Vortexing: Gently vortex the solution for 1-2 minutes to aid in initial dissolution.

Sonication: Place the tube in a sonicator bath and sonicate for 10-15 minutes, or until the

solution is clear and all particulate matter is dissolved.[1] Monitor the tube to prevent

excessive heating.

Sterilization (Optional): If the stock solution is intended for cell culture applications, it can be

sterilized by passing it through a 0.22 µm syringe filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months).[2]

Protocol 2: In Vitro GRPR Antagonist Assay -
Competitive Binding
This protocol provides a general framework for a competitive binding assay to evaluate the

antagonist activity of RC-3095 TFA on cells expressing GRPR.

Materials:

Cells expressing GRPR (e.g., PC-3, Swiss 3T3)

Cell culture medium and supplements

Radiolabeled GRP (e.g., ¹²⁵I-GRP) or a fluorescently labeled GRP analog
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RC-3095 TFA stock solution (prepared as in Protocol 1)

Unlabeled GRP (for determining non-specific binding)

Binding buffer (e.g., HEPES-buffered saline with 0.1% BSA)

96-well plates (suitable for cell culture and scintillation counting or fluorescence reading)

Scintillation counter or fluorescence plate reader

Procedure:

Cell Seeding: Seed the GRPR-expressing cells into a 96-well plate at a density that will

result in a confluent monolayer on the day of the experiment. Incubate overnight at 37°C in a

humidified CO₂ incubator.

Preparation of Reagents:

Prepare serial dilutions of RC-3095 TFA in binding buffer to cover a range of

concentrations (e.g., 10⁻¹² M to 10⁻⁶ M).

Prepare a solution of the radiolabeled or fluorescently labeled GRP in binding buffer at a

concentration close to its Kd for GRPR.

Prepare a high concentration solution of unlabeled GRP (e.g., 1 µM) in binding buffer to

determine non-specific binding.

Assay:

Wash the cells once with binding buffer.

To the "Total Binding" wells, add the labeled GRP solution.

To the "Non-specific Binding" wells, add the labeled GRP solution and the high

concentration of unlabeled GRP.

To the "Competitive Binding" wells, add the labeled GRP solution and the various dilutions

of RC-3095 TFA.
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Incubation: Incubate the plate at the appropriate temperature (e.g., room temperature or

37°C) for a sufficient time to reach binding equilibrium (typically 30-60 minutes).

Washing: Wash the cells multiple times with ice-cold binding buffer to remove unbound

ligand.

Detection:

For radiolabeled GRP, lyse the cells and measure the radioactivity in a scintillation counter.

For fluorescently labeled GRP, measure the fluorescence intensity directly in the plate

using a fluorescence plate reader.

Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the

total binding. Plot the percentage of specific binding against the log concentration of RC-
3095 TFA. Determine the IC₅₀ value, which is the concentration of RC-3095 TFA that inhibits

50% of the specific binding of the labeled GRP.

Mandatory Visualizations
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Caption: GRPR signaling and its inhibition by RC-3095 TFA.

Experimental Workflow: Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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